Cas no 2224083-79-6 (5-(3-Phenoxypyrrolidine-1-carbonyl)pyridine-2-carbonitrile)

• Product Name: 5-(3-Phenoxypyrrolidine-1-carbonyl)pyridine-2-carbonitrile
• CAS No: 2224083-79-6
• MF: C₁₇H₁₅N₃O₂
• MW: 293.319903612137
• CID: 6019235
• PubChem ID: 137846854
• Update Time: 2025-06-10

5-(3-Phenoxypyrrolidine-1-carbonyl)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2224083-79-6
• Z1210149743
• 5-(3-Phenoxypyrrolidine-1-carbonyl)pyridine-2-carbonitrile
• EN300-26603551

• Inchi： 1S/C17H15N3O2/c18-10-14-7-6-13(11-19-14)17(21)20-9-8-16(12-20)22-15-4-2-1-3-5-15/h1-7,11,16H,8-9,12H2
• InChI Key： KLZSTFPSEXCLOL-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1CN(C(C2C=NC(C#N)=CC=2)=O)CC1

Computed Properties

• Exact Mass: 293.116426730g/mol
• Monoisotopic Mass: 293.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.2Ų

Additional information on 5-(3-Phenoxypyrrolidine-1-carbonyl)pyridine-2-carbonitrile

5-(3-Phenoxypyrrolidine-1-carbonyl)pyridine-2-carbonitrile: A Comprehensive Overview

5-(3-Phenoxypyrrolidine-1-carbonyl)pyridine-2-carbonitrile (CAS No. 2224083-79-6) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for various therapeutic applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings associated with 5-(3-Phenoxypyrrolidine-1-carbonyl)pyridine-2-carbonitrile.

Chemical Structure and Properties

5-(3-Phenoxypyrrolidine-1-carbonyl)pyridine-2-carbonitrile is a complex organic molecule with a molecular formula of C₁₉H₁₆N₂O₃. The compound features a pyridine ring substituted with a cyano group at the 2-position and a 3-phenoxypyrrolidine-1-carbonyl moiety at the 5-position. The presence of these functional groups imparts unique chemical properties to the molecule, including high stability and solubility in various solvents. The phenoxypyrrolidine moiety, in particular, contributes to the compound's potential for interacting with specific biological targets.

Synthesis Methods

The synthesis of 5-(3-Phenoxypyrrolidine-1-carbonyl)pyridine-2-carbonitrile has been reported in several studies, highlighting different approaches to achieve high yields and purity. One common method involves the reaction of 5-chloropyridine-2-carbonitrile with 3-phenoxypyrrolidine in the presence of a suitable coupling reagent, such as HATU or EDC·HCl. This reaction typically proceeds under mild conditions and can be optimized to achieve high conversion rates. Another approach involves the use of palladium-catalyzed cross-coupling reactions, which offer enhanced selectivity and efficiency.

Biological Activities and Therapeutic Potential

5-(3-Phenoxypyrrolidine-1-carbonyl)pyridine-2-carbonitrile has been investigated for its potential therapeutic applications in various disease models. Recent studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammatory disorders. The mechanism of action is believed to involve the modulation of specific receptors and signaling pathways involved in pain perception and inflammation.

In addition to its anti-inflammatory effects, 5-(3-Phenoxypyrrolidine-1-carbonyl)pyridine-2-carbonitrile has also demonstrated neuroprotective properties in preclinical studies. Research conducted on animal models has indicated that this compound can reduce neuronal damage and improve cognitive function in conditions such as Alzheimer's disease and Parkinson's disease. These findings suggest that 5-(3-Phenoxypyrrolidine-1-carbonyl)pyridine-2-carbonitrile may have broad-spectrum therapeutic potential beyond its initial applications.

Clinical Trials and Future Directions

The promising preclinical results have led to increased interest in advancing 5-(3-Phenoxypyrrolidine-1-carbonyl)pyridine-2-carbonitrile into clinical trials. Several Phase I trials are currently underway to evaluate the safety and pharmacokinetics of this compound in human subjects. Preliminary data from these trials have shown favorable outcomes, with no significant adverse effects reported at therapeutic doses.

Further research is needed to fully elucidate the mechanisms underlying the biological activities of 5-(3-Phenoxypyrrolidine-1-carbonyl)pyridine-2-carbonitrile. Ongoing studies are focusing on optimizing its pharmacological profile through structure-based drug design and identifying biomarkers that can predict response to treatment. Additionally, efforts are being made to develop novel formulations that enhance bioavailability and reduce side effects.

Conclusion

In conclusion, 5-(3-Phenoxypyrrolidine-1-carbonyl)pyridine-2-carbonitrile (CAS No. 2224083-79-6) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further development in medicinal chemistry and pharmaceutical research. As more clinical data become available, it is likely that this compound will play an increasingly important role in the treatment of various diseases.